Cas no 80887-03-2 (3-Pyridazinecarboxaldehyde, 4-amino-6-methyl-)

3-Pyridazinecarboxaldehyde, 4-amino-6-methyl- structure
80887-03-2 structure
Product Name:3-Pyridazinecarboxaldehyde, 4-amino-6-methyl-
CAS No:80887-03-2
MF:C6H7N3O
MW:137.139280557632
CID:704860
PubChem ID:12903725
Update Time:2025-04-19

3-Pyridazinecarboxaldehyde, 4-amino-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinecarboxaldehyde, 4-amino-6-methyl-
    • 4-amino-6-methylpyridazine-3-carbaldehyde
    • 80887-03-2
    • DTXSID20512599
    • AKOS006362315
    • Inchi: 1S/C6H7N3O/c1-4-2-5(7)6(3-10)9-8-4/h2-3H,1H3,(H2,7,8)
    • InChI Key: IHUOJCAKDUKXCP-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C=C(C)N=N1)N

Computed Properties

  • Exact Mass: 137.058911855g/mol
  • Monoisotopic Mass: 137.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 68.9Ų
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